Cas no 314067-09-9 (Acetic acid, 2-[[1-[(4-methylphenyl)methyl]-1H-benzimidazol-2-yl]thio]-, 2-(4-pyridinylmethylene)hydrazide)

• Product Name: Acetic acid, 2-[[1-[(4-methylphenyl)methyl]-1H-benzimidazol-2-yl]thio]-, 2-(4-pyridinylmethylene)hydrazide
• CAS No: 314067-09-9
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 4537878
• PubChem ID: 9558462
• Update Time: 2025-04-24

Acetic acid, 2-[[1-[(4-methylphenyl)methyl]-1H-benzimidazol-2-yl]thio]-, 2-(4-pyridinylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[1-[(4-methylphenyl)methyl]-1H-benzimidazol-2-yl]thio]-, 2-(4-pyridinylmethylene)hydrazide
• 2-{[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-(4-pyridinylmethylene)acetohydrazide
• AF-399/13806196
• Z56790152
• 2-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]sulfanyl-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• SCHEMBL12027585
• 2-{[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]thio}-N'-[(E)-4-pyridinylmethylidene]acetohydrazide
• 2-{[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-pyridin-4-ylmethylidene]acetohydrazide
• STL362134
• 314067-09-9
• AKOS002175368

• Inchi： 1S/C23H21N5OS/c1-17-6-8-19(9-7-17)15-28-21-5-3-2-4-20(21)26-23(28)30-16-22(29)27-25-14-18-10-12-24-13-11-18/h2-14H,15-16H2,1H3,(H,27,29)
• InChI Key： PDFGUNOLQVSJCM-UHFFFAOYSA-N
• SMILES： C(NN=CC1C=CN=CC=1)(=O)CSC1N(CC2=CC=C(C)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 415.14668148Da
• Monoisotopic Mass: 415.14668148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.5Ų